![molecular formula C11H11N5O2S2 B2705597 2-((5-(3-Phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide CAS No. 898462-47-0](/img/structure/B2705597.png)
2-((5-(3-Phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as 2-amino-1,3,4-oxadiazole derivatives have been synthesized through the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 . Further acylation of the amino group of oxadiazoles with some acid chlorides yielded acylated compounds .Scientific Research Applications
Anticancer Applications
- Synthesis and Anticancer Screening : A study by Abu-Melha (2021) reported the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, closely related to the chemical structure . These compounds demonstrated potent cytotoxic results against breast cancer cell lines, offering promising applications in anticancer research (Abu-Melha, 2021).
Glutaminase Inhibition
- Glutaminase Inhibitors : Shukla et al. (2012) discussed the design and synthesis of BPTES analogs, which includes a structure akin to 2-((5-(3-Phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide, as potent and selective allosteric inhibitors of kidney-type glutaminase. This research is vital for understanding therapeutic potentials in cancer treatment (Shukla et al., 2012).
Antibacterial and Antiviral Applications
Antibacterial and Antiviral Activities : Tang et al. (2019) synthesized benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, similar in structure to the compound . These compounds showed significant antiviral and antibacterial activities, indicating their potential as molecular templates for designing new antiviral and antibacterial agents (Tang et al., 2019).
Synthesis as Antibacterial Agents : Research by Ramalingam et al. (2019) on derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides, similar to the compound in focus, indicated significant antibacterial activity, highlighting their potential in antibacterial drug development (Ramalingam et al., 2019).
Diuretic Agents
- Diuretic Activity : A study by Jain and Mishra (2004) on 2-(substituted acetamido)-5-aryl-1,3,4-thiadiazoles, related to the chemical , showed diuretic activity comparable to standard drugs. This suggests possible applications in the treatment of conditions requiring diuresis (Jain & Mishra, 2004).
Properties
IUPAC Name |
2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5O2S2/c12-8(17)6-19-11-16-15-10(20-11)14-9(18)13-7-4-2-1-3-5-7/h1-5H,6H2,(H2,12,17)(H2,13,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWFDWOGRBFVSAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.